Cas no 107753-00-4 (4H-1-Benzopyran-3-carbonitrile,2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-)

• Product Name: 4H-1-Benzopyran-3-carbonitrile,2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-
• CAS No: 107753-00-4
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• MDL: MFCD00245342
• CID: 1189659
• PubChem ID: 2737747
• Update Time: 2025-05-30

4H-1-Benzopyran-3-carbonitrile,2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile,2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-
• AKOS UB-20125
• 2-AMINO-4-(4-CHLOROPHENYL)-7,7-DIMETHYL-5-OXO-4,6,7,8-TETRAHYDRO2H-CHROMENE-3-CARBONITRILE
• CCG-15782
• 2-amino-4-(4-chlorophenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• SR-01000408393-1
• UNM000000518601
• NS00017499
• SR-01000408393
• 2-AMINO-4-(4-CL-PHENYL)-7,7-DIMETHYL-5-OXO-5,6,7,8-4H-4H-CHROMENE-3-CARBONITRILE
• Z56812940
• AKOS000672397
• 107753-00-4
• CHEMBL1082540
• NCGC00328723-01
• AB00074090-01
• STK025888
• AB00074090-03
• MFCD00245342
• SCHEMBL6706803
• AKOS016043110
• 2-amino-4-(4-chlorophenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• MS-7012
• Cambridge id 5118612
• CS-0316689

• MDL： MFCD00245342
• Inchi： 1S/C18H17ClN2O2/c1-18(2)7-13(22)16-14(8-18)23-17(21)12(9-20)15(16)10-3-5-11(19)6-4-10/h3-6,15H,7-8,21H2,1-2H3
• InChI Key： WDYBCSVEZBEZHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 328.09801
• Monoisotopic Mass: 328.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4H-1-Benzopyran-3-carbonitrile,2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-

Introduction to 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- (CAS No. 107753-00-4)

4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- (CAS No. 107753-00-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans and is characterized by its unique structural features, including a substituted benzopyran ring and a cyano group. The compound's molecular formula is C₂₁H₂₁ClN₂O₂, and it has a molecular weight of approximately 368.85 g/mol.

The structural complexity of this compound makes it an interesting candidate for various biological and pharmacological studies. The presence of the cyano group and the chlorophenyl substituent imparts unique chemical properties that can influence its biological activity. These features have been explored in several recent studies to understand their potential therapeutic applications.

In recent years, 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its antitumor activity. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

Beyond its antitumor properties, this compound has also been studied for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has indicated that 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- can modulate the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of this compound have also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for further development into a drug product. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy and safety.

In addition to its potential therapeutic applications, 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo- has also been used as a model compound in synthetic chemistry research. Its unique structure provides a valuable platform for exploring new synthetic methodologies and reactions. Recent advances in synthetic chemistry have led to the development of efficient routes for the synthesis of this compound and related derivatives.

The environmental impact of this compound is another important consideration in its development and use. While it is not classified as a hazardous substance or controlled substance under current regulations, it is essential to conduct thorough environmental risk assessments to ensure its safe use in industrial and pharmaceutical applications. Studies have shown that proper handling and disposal practices can minimize any potential environmental impact.

In conclusion, 4H-1-Benzopyran-3-carbonitrile, 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-* (CAS No. 107753-00-* *) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research*. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.